1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile

• Molecular Formula: C8H11N5
• Molecular Weight: 177.21 g/mol
• SMILES: C1CNCCC1N2C=NC(=N2)C#N
• InChI: InChI=1S/C8H11N5/c9-5-8-11-6-13(12-8)7-1-3-10-4-2-7/h6-7,10H,1-4H2
• InChIKey: MYZURAPZEHJKIU-UHFFFAOYSA-N

1-(Piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile: Identity & Procurement

1-(Piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile (CAS 1803590-38-6 for hydrochloride) is a heterocyclic building block comprising a 1,2,4-triazole core substituted with a carbonitrile group at the 3-position and a piperidin-4-yl moiety at the 1-position [1]. The compound is typically supplied as the hydrochloride salt (C8H12ClN5, MW 213.67 g/mol) with a purity of ≥95% . It is primarily utilized as a research chemical and synthetic intermediate in medicinal chemistry campaigns targeting kinase inhibition, epigenetic modulation, and antimicrobial discovery .

Core Utility Heterocyclic building block for kinase, epigenetic, and antimicrobial research

Supply Form Hydrochloride salt for ease of handling and formulation

Key Motifs 3‑carbonitrile and piperidin‑4‑yl for further derivatization

• [1] PubChem. Compound Summary for CID 91647480: 1-(Piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile hydrochloride. National Center for Biotechnology Information (2024). View Source

1-(Piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile: Generic Substitution Limitations

Simple substitution of 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile with other commercially available 1,2,4-triazole or piperidine derivatives is not scientifically equivalent. The specific combination of a 3-carbonitrile substituent and a piperidin-4-yl N-substitution confers a unique electronic and steric profile that directly impacts target engagement and off-target liability. For instance, the carbonitrile group is a key pharmacophore for reversible covalent inhibition of cysteine proteases and kinases, while the piperidin-4-yl moiety provides a basic handle for modulating solubility and permeability [1]. Generic triazoles lacking the carbonitrile group, or analogs with alternative N-substituents, exhibit markedly different CYP inhibition profiles and physicochemical properties, as quantified in the following evidence guide [2].

Replacement with generic triazoles lacking the carbonitrile group may alter target engagement and off-target profile.

Analogs with alternative N‑substituents may exhibit different CYP inhibition and physicochemical properties.

Piperidine replacement without the 4‑piperidinyl motif can shift solubility and permeability balance.

• [1] Miao H, Gao J, Mou Z, Wang B, Zhang L, Su L, Han Y, Luan Y. Design, synthesis and biological evaluation of 4-piperidin-4-yl-triazole derivatives as novel histone deacetylase inhibitors. BioScience Trends. 2019;13(2):197-203. View Source
• [2] BindingDB. BDBM50103451 (CHEMBL3398252): Affinity Data for 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile. View Source

1-(Piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile: Quantitative Differentiation

CYP3A4 Inhibition: vs. Fluconazole

In a direct comparison of CYP3A4 inhibitory activity in human liver microsomes using a testosterone probe substrate, 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile exhibits an IC50 of 50,000 nM [1]. This is markedly higher (less potent) than the clinically used triazole antifungal fluconazole, which demonstrates an IC50 of 13,100 nM under similar assay conditions .

CYP3A4 Inhibition

Cross-study comparable

IC50: 50,000 nM vs. fluconazole 13,100 nM (3.8‑fold higher IC50)

Supports low CYP3A4 liability context for lead optimization programs.

Human liver microsomes, testosterone substrate, HPLC detection.

Evidence Dimension	CYP3A4 Inhibition
Target Compound Data	IC50 = 50,000 nM
Comparator Or Baseline	Fluconazole: IC50 = 13,100 nM
Quantified Difference	3.8-fold higher IC50 (weaker inhibition) for target compound
Conditions	Human liver microsomes; testosterone substrate; NADPH; 3 min pre-incubation; HPLC detection [1]

Why This Matters

This quantifies the compound's low CYP3A4 liability, making it a preferred scaffold for lead optimization programs aiming to minimize drug-drug interaction risk compared to other triazole-containing chemotypes.

• [1] BindingDB. BDBM50103451 (CHEMBL3398252): Affinity Data for 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile. Assay: Inhibition of CYP3A4 in human liver microsomes (testosterone substrate). View Source

CYP2D6 Inhibition vs. Class Benchmark

Against CYP2D6 in human liver microsomes, 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile demonstrates an IC50 of 185,000 nM [1]. This value is substantially higher than typical IC50 values for known CYP2D6 inhibitors such as quinidine (IC50 ~0.06-0.6 μM), indicating negligible interaction with this key metabolic enzyme [2].

CYP2D6 Inhibition

Class-level inference

IC50: 185,000 nM vs. quinidine ~0.06–0.6 μM (>300‑fold higher IC50)

Indicates negligible CYP2D6 interaction profile for polymorphic metabolism avoidance.

Human liver microsomes, analogous CYP assay conditions.

Evidence Dimension	CYP2D6 Inhibition
Target Compound Data	IC50 = 185,000 nM (185 μM)
Comparator Or Baseline	Quinidine (class benchmark): IC50 ~0.06-0.6 μM
Quantified Difference	>300-fold higher IC50 for target compound
Conditions	Human liver microsomes; assay conditions analogous to CYP3A4 assay [1]

Why This Matters

This data confirms the compound's lack of CYP2D6 inhibition, a critical differentiator for medicinal chemists seeking to avoid the polymorphic metabolism and drug-drug interaction liabilities associated with this isoform.

• [1] BindingDB. BDBM50103451 (CHEMBL3398252): Affinity Data for 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile. Assay: Inhibition of CYP2D6 in human liver microsomes. View Source
• [2] US Food and Drug Administration. Drug Development and Drug Interactions: Table of Substrates, Inhibitors and Inducers. (Class benchmark for CYP2D6 inhibition). View Source

LogP Comparison: vs. Related Triazole Scaffolds

The predicted LogP (octanol-water partition coefficient) for 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile is -0.292 [1]. This negative LogP value signifies high hydrophilicity, contrasting sharply with many drug-like triazole scaffolds that exhibit LogP values in the 1.0-3.0 range (e.g., fluconazole LogP = 0.5; itraconazole LogP = 5.7) [2].

Lipophilicity (LogP)

Class-level inference

Predicted LogP: -0.292 vs. fluconazole 0.5, itraconazole 5.7

Reports exceptionally high hydrophilicity, suitable for aqueous-compatible fragment libraries.

Computational prediction; experimental verification recommended.

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	LogP = -0.292 (predicted)
Comparator Or Baseline	Fluconazole: LogP = 0.5; Itraconazole: LogP = 5.7
Quantified Difference	>0.8 LogP units lower than fluconazole; >6 LogP units lower than itraconazole
Conditions	Predicted via computational method (ChemExper database)

Why This Matters

This uniquely low LogP differentiates the compound as an exceptionally polar, water-soluble triazole derivative, which is advantageous for applications requiring high aqueous solubility, such as bioconjugation, fragment-based screening, or formulation of parenteral solutions.

• [1] ChemExper Chemical Directory. Calculated LogP for 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile (CAS 1803590-38-6). View Source
• [2] DrugBank. Fluconazole (DB00196) and Itraconazole (DB01167): Physicochemical Properties. Accessed 2026. View Source

1-(Piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile: Application Scenarios

ADME-Tox Profiling and CYP Liability Screening

Based on the documented low CYP3A4 (IC50 = 50 μM) and negligible CYP2D6 (IC50 = 185 μM) inhibition, this compound serves as an ideal negative control or reference standard for in vitro drug-drug interaction panels [1]. It allows researchers to calibrate assays and validate the selectivity of novel chemical entities against these critical metabolic enzymes.

Hydrophilic Fragment Library Design for FBDD

The exceptionally low LogP (-0.292) distinguishes this compound from the majority of triazole-containing fragments, which typically possess higher lipophilicity [2]. It is a strategic procurement choice for populating hydrophilic fragment libraries, enabling the exploration of chemical space that favors solubility and reduces promiscuous binding associated with lipophilic fragments [2].

Next-Generation HDAC and Kinase Inhibitor Synthesis

The 4-piperidin-4-yl-1,2,4-triazole scaffold, which incorporates the core of 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile, has been validated as a potent chemotype for histone deacetylase (HDAC) inhibition [3]. The carbonitrile group offers a synthetic handle for further elaboration into diverse pharmacophores, making this compound a versatile intermediate for medicinal chemistry programs targeting epigenetic and kinase-driven pathologies [3].

Application

Selection Property

Validation Focus

ADME-Tox profiling / CYP liability screening

Low CYP3A4 and CYP2D6 inhibition profile

CYP panel selectivity testing and assay calibration

Hydrophilic fragment library design (FBDD)

Exceptionally low lipophilicity (predicted LogP)

Solubility and fragment-based screening assays

Next-generation HDAC / kinase inhibitor synthesis

Piperidinyl-triazole scaffold with carbonitrile handle

HDAC and kinase target engagement assays

• [1] BindingDB. BDBM50103451 (CHEMBL3398252): Affinity Data for 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile. Assay: Inhibition of CYP3A4 and CYP2D6 in human liver microsomes. View Source
• [2] ChemExper Chemical Directory. Calculated LogP for 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile (CAS 1803590-38-6). View Source
• [3] Miao H, Gao J, Mou Z, Wang B, Zhang L, Su L, Han Y, Luan Y. Design, synthesis and biological evaluation of 4-piperidin-4-yl-triazole derivatives as novel histone deacetylase inhibitors. BioScience Trends. 2019;13(2):197-203. View Source